![molecular formula CuO B074410 Cupric Oxide CAS No. 1344-70-3](/img/structure/B74410.png)
Cupric Oxide
Overview
Description
Copper (II) oxide or cupric oxide is an inorganic compound with the formula CuO . It is a black solid and is one of the two stable oxides of copper, the other being Cu2O or copper (I) oxide (cuprous oxide) . As a mineral, it is known as tenorite .
Synthesis Analysis
CuO is produced on a large scale by pyrometallurgy, as one stage in extracting copper from its ores . The ores are treated with an aqueous mixture of ammonium carbonate, ammonia, and oxygen to give copper (I) and copper (II) ammine complexes, which are extracted from the solids . These complexes are decomposed with steam to give CuO . It can also be formed by heating copper in air at around 300–800 °C .Molecular Structure Analysis
The structure of CuO is characterized by a monoclinic crystal system . It exhibits ionic bonding between the copper ions and oxide ions .Chemical Reactions Analysis
CuO can react with carbon monoxide or hydrogen to make copper metal . It dissolves in acids to make copper (II) salts . It also catalyzes the electrochemical carbon dioxide reduction reaction (CO2RR) to hydrocarbons and oxygenates with favorable selectivity .Physical And Chemical Properties Analysis
CuO has a molar mass of 79.545 g/mol, a density of 6.315 g/cm3, a melting point of 1,326 °C, and a boiling point of 2,000 °C . It is insoluble in water but soluble in ammonium chloride and potassium cyanide . It is also insoluble in alcohol and ammonium carbonate .Scientific Research Applications
Nanocomposite Synthesis :
- Copper(II) oxide and tungsten trioxide nanocomposite synthesized using a hybrid method showed improved absorption in the visible range and reduced bandgap energy. This has potential applications in photovoltaics and optoelectronics (Altanany, Gondal, & Baig, 2018).
Magnetic Separation :
- A novel magnetic separation technique using magnetophoresis showed the selective separation of magnetic particles like iron (III) oxide and copper(II) oxide. This has implications in environmental and industrial processes (Ying et al., 2004).
Solar Energy Conversion :
- Research has focused on p-type copper(I) based oxides, including Cu2O and CuxMyOz oxides, for their utility in solar applications due to their favorable band energies and high charge carrier mobility (Sullivan, Zoellner, & Maggard, 2016).
Nanofluids :
- Copper oxide nanoparticles synthesized using a spinning disk reactor were applied in CuO–water nanofluid to enhance thermal conductivity. This finds applications in heat transfer and cooling systems (Chang, Liu, & Tai, 2011).
Environmental Impact and Toxicity :
- Studies on copper(II) oxide nanoparticles' interaction with aquatic organisms show that they may cause protein denaturation, DNA damage, and oxidative stress, highlighting the importance of understanding their environmental impact (Akalin, 2021).
Gas Sensing :
- Copper(II) oxide nanowires have been evaluated for their sensitivity in detecting gases like ammonia, showcasing the potential for environmental monitoring and safety applications (Shao et al., 2014).
Biosensing :
- The size-controlled Copper(I) oxide nanoparticles influenced the sensitivity of glucose biosensors, indicating its potential in medical diagnostics and monitoring (Lan et al., 2017).
Photocatalysis :
- Copper oxide nanocluster-grafted niobate nanosheets were effective in photocatalytic carbon dioxide reduction, pointing towards potential applications in CO2 sequestration and conversion into useful chemicals (Yin et al., 2015).
High-Temperature Superconductivity :
- The discovery of high-temperature superconductivity in copper oxides has spurred research into novel quantum matter and holds significant implications for developing new electronic devices (Keimer et al., 2015).
Antiviral Properties :
- Copper and its compounds, including copper oxide, have been shown to destroy the replication abilities of various viruses, such as SARS-CoV, influenza, and others, suggesting their use in reducing transmission of infectious diseases (Cortes & Zuniga, 2020).
Mechanism of Action
In the field of biomedicine, CuO nanoparticles have shown fascinating behavior in different areas and act as strong bactericidal, catalytic, anti-carcinogenic, and coating agents . The findings add strong support to a contact killing mechanism of copper oxides (CuO and Cu2O) through which bacteria initially suffer severe damage to the cell envelope .
Safety and Hazards
Future Directions
There is increasing attention given to transition metallic oxide nanoparticles for the last two decades because of their wide range of applications in the fields of catalysis, biosensing, cosmetics, pharmacy, food and agriculture, electronics, dentistry, energy, and environment . Copper (II) oxide nanoparticles (CuO NPs) have shown fascinating behavior in different areas of biomedicine and act as strong bactericidal, catalytic, anti-carcinogenic, and coating agents .
properties
IUPAC Name |
copper;oxygen(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cu.O/q+2;-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKCXRELNMOYFLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[Cu+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CuO | |
Record name | copper(II) oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Copper(II)_oxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5034488 | |
Record name | Cupric oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5034488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
79.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Steel-grey to black solid; [Merck Index] Black odorless powder; [Alfa Aesar MSDS] | |
Record name | Copper(II) oxide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/8073 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Boiling Point |
Decomposes at 1026, 1026 °C (decomp) | |
Record name | Cupric oxide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11134 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | COPPER(II) OXIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/266 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Insoluble, Practically insol in water, alc; sol in dilute acids, alkali cyanides, ammonium carbonate soln; slowly sol in ammonia, SOL IN AMMONIUM CHLORIDE, POTASSIUM CYANIDE, Soluble in acids; difficultly soluble in water, Virtually insoluble in water or alcohols; copper(II) oxide dissolves slowly in ammonia solution but quickly in ammonium carbonate solution; it is dissolved by alkali metal cyanides and by strong acid solutions; hot formic acid and boiling acetic acid solutions readily dissolve the oxide. | |
Record name | Cupric oxide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11134 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | COPPER(II) OXIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/266 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
6.315 @ 14 °C/4 °C | |
Record name | COPPER(II) OXIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/266 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Mechanism of Action |
For pharmacodynamic information of copper, refer to drug entry for [DB09130]. Copper(II) oxide nanoparticles generate DNA-damaging reactive oxygen species at the nanoparticle surface or in solution by copper dissolved from the nanoparticle surface via Fenton-like reactions. In presence of H2O2, ascorbate, or both, copper (II) oxide generates hydroxyl radical, ascorbyl radical, and superoxide anion that interact with DNA, proteins, and lipids cause oxidative damage and cell death. | |
Record name | Cupric oxide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11134 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Color/Form |
Black to brownish-black amorphous or crystalline powder or granules, Monoclinic crystals or black powder, Finely divided black particulate dispersed in air. | |
CAS RN |
1344-70-3, 1317-38-0 | |
Record name | Copper oxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001344703 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cupric oxide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11134 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Cupric oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5034488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CUPRIC OXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V1XJQ704R4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | COPPER(II) OXIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/266 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
Decomposes at 1326, 1326 °C | |
Record name | Cupric oxide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11134 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | COPPER(II) OXIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/266 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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